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Compound of Interest

Compound Name: Silicon tetraboride

Cat. No.: B12062693

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the material safety and handling procedures for
Silicon Tetraboride (SiB4). The information is compiled to ensure the safety of laboratory
personnel and to promote responsible use of this material in research and development
settings.

Chemical and Physical Properties

Silicon Tetraboride is a solid inorganic compound. A summary of its key physical and
chemical properties is presented in the table below for easy reference.

Property Value Reference
Chemical Formula SiBa [1]
Molecular Weight 71.33 g/mol [1]
Appearance Solid [1]
Melting Point 1870 °C [1]
Density 2.4 g/mL at 25 °C [1]
CAS Number 12007-81-7 [1]
EC Number 234-518-5 [1]
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Hazard Identification and Toxicological Information

While comprehensive toxicological data for Silicon Tetraboride is not readily available, the
existing information indicates that it is an irritant.[2] The hazards are primarily associated with
its dust form.

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
Potential Health Effects:

 Inhalation: Inhalation of SiB4 dust may cause respiratory tract irritation.[2] Symptoms can
include coughing and shortness of breath.[3] General studies on inorganic dusts suggest that
prolonged exposure can lead to more severe lung conditions.[4][5]

o Skin Contact: Causes skin irritation.[2] Boron compounds, in general, can be absorbed
through compromised skin and may cause dermal irritation.[3][6]

o Eye Contact: Causes serious eye irritation.[2] Direct contact with the powder can cause
redness, pain, and watering of the eyes.

¢ Ingestion: May be harmful if swallowed.[2] Ingestion of other boron compounds has been
associated with gastrointestinal issues.[3]

Toxicological Data Summary:
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Metric Value Source

To the best of our knowledge,
the chemical, physical, and
Acute Toxicity toxicological properties have [2]
not been thoroughly
investigated.[2]

Inferred from general
Carcinogenicity Not classified as a carcinogen.  information on boron

compounds.[6]

Experimental Protocol: General Methodology for
Assessing Inhalation Toxicity of a Solid Compound

In the absence of specific experimental protocols for SiB4, a general methodology for
assessing the acute inhalation toxicity of a solid chemical compound is outlined below. This is a
generalized protocol and would need to be adapted for the specific properties of SiBa.

Click to download full resolution via product page

Figure 1: Generalized workflow for assessing acute inhalation toxicity of a solid compound.

Safe Handling and Storage Procedures

Proper handling and storage of SiBa4 are crucial to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling Silicon Tetraboride powder.
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Handling SiBs Powder

Core PPE forHandling SiBs Powder, Respiratory Protection

Work in a Fume Hood
or Ventilated Enclosure

&f inadequate

If Ventilation is Inadequate:
NIOSH-approved Particulate Respirator

Safety Glasses with Side-shields or Goggles Chem|cal—re3|s.ta}m Gloves Lab Coat
(e.g., Nitrile)

Click to download full resolution via product page

Figure 2: Personal Protective Equipment (PPE) selection guide for handling SiB4 powder.

Handling

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation
and inhalation.[7]

Avoid contact with skin, eyes, and clothing.[2]
Use non-sparking tools.
Ground all equipment when transferring the material to prevent static discharge.

Wash hands thoroughly after handling.[2]

Storage

Store in a cool, dry, and well-ventilated place.[2]
Keep the container tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents.
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» Given that some boron compounds can be air-sensitive, consider storage in an inert
atmosphere (e.g., in a desiccator with an inert gas backfill or in a glovebox) for long-term
stability.[8][9]

Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact . . o
clothing. Seek medical attention if irritation

persists.[2][10]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][11]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]

Spill Response

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Evacuate and Secure the Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

l

Contain the Spill
(Use absorbent pads for liquids,
cover powder spills with a damp cloth to prevent dust)

l

Gently Sweep or Scoop the Powder
into a Labeled, Sealable Container

:

Clean the Spill Area
with a Wet Cloth or HEPA Vacuum

:

Decontaminate Surfaces

:

Dispose of Waste
as Hazardous Material

:

Report the Incident
to the Safety Officer

Click to download full resolution via product page

Figure 3: Emergency procedure for a SiB4 powder spill.

For a small, contained spill of SiB4 powder, trained laboratory personnel may perform the
cleanup. For a large or uncontained spill, evacuate the area and contact the institution's
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emergency response team.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.
Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide can be used.[2]

e Specific Hazards: In case of fire, hazardous decomposition products such as boron oxides
and silicon oxides may be produced.[12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: Avoid dust formation.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce boron oxides and
silicon oxides.[12]

Disposal Considerations

Dispose of SiB4 and any contaminated materials in accordance with local, state, and federal
regulations. Do not allow the material to enter drains or waterways.[12]

This technical guide is intended to provide essential safety and handling information for Silicon
Tetraboride. It is not a substitute for a comprehensive risk assessment that should be
conducted for any new experimental protocol involving this material. Always consult the most
up-to-date Safety Data Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

